Cas no 155418-97-6 (4,5-Dihydroblumenol A)

• Product Name: 4,5-Dihydroblumenol A
• CAS No: 155418-97-6
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 836846
• PubChem ID: 21630916
• Update Time: 2025-04-19

4,5-Dihydroblumenol A Chemical and Physical Properties

Names and Identifiers

• 4,5-Dihydroblumenol A
• 5,6-Epoxy-9-hy- droxy-7-megastigmen-3-one
• (4S,5R)-4-Hydroxy-4-[(1E,3R)-3-hydroxy-1-buten-1-yl]-3,3,5-trimet hylcyclohexanone
• 4,5-Dihydrovomifoliol
• [ "" ]
• 4,5-Dihydroblumel A
• starbld0000810
• AKOS040761131
• CS-0017764
• (4S,5R)-4-hydroxy-4-[(1E,3R)-3-hydroxybut-1-en-1-yl]-3,3,5-trimethylcyclohexan-1-one
• 4,5-Dihydroblumenol
• HY-N1879
• FS-10425
• DTXSID001315531
• 155418-97-6
• (4S,5R)-4-hydroxy-4-[(E,3R)-3-hydroxybut-1-enyl]-3,3,5-trimethylcyclohexan-1-one
• Annuionone C
• 5,6-Epoxy-9-hydroxy-7-megastigmen-3-one
• 6-[(1E)-3-hydroxybut-1-en-1-yl]-1,5,5-trimethyl-7-oxabicyclo[4.1.0]heptan-3-one
• CHEBI:168292
• 6-[(E)-3-hydroxybut-1-enyl]-1,5,5-trimethyl-7-oxabicyclo[4.1.0]heptan-3-one
• DA-49668

• Inchi： 1S/C13H22O3/c1-9-7-11(15)8-12(3,4)13(9,16)6-5-10(2)14/h5-6,9-10,14,16H,7-8H2,1-4H3/b6-5+/t9-,10-,13-/m1/s1
• InChI Key： IHDJYDVWNNFPHR-CHESLIBASA-N
• SMILES： O[C@]1(/C=C/[C@@H](C)O)[C@H](C)CC(CC1(C)C)=O

Computed Properties

• Exact Mass: 226.15700
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 345.7±42.0 °C at 760 mmHg
• Flash Point: 177.1±24.4 °C
• PSA: 57.53000
• LogP: 1.67970
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

4,5-Dihydroblumenol A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids